2-ethyl-N-(4-iodophenyl)hexanamide

• Molecular Formula: C14H20INO
• Molecular Weight: 345.22 g/mol
• IUPAC Name: 2-ethyl-N-(4-iodophenyl)hexanamide
• InChI: InChI=1S/C14H20INO/c1-3-5-6-11(4-2)14(17)16-13-9-7-12(15)8-10-13/h7-11H,3-6H2,1-2H3,(H,16,17)
• InChI Key: PEUOCYJGTOJYMW-UHFFFAOYSA-N
• SMILES: CCCCC(CC)C(=O)NC1=CC=C(C=C1)I

Description

2-Ethyl-N-(4-iodophenyl)hexanamide is a substituted aromatic amide characterized by a hexanamide backbone with a 2-ethyl substituent and a 4-iodophenyl aromatic ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-ethyl-N-(4-iodophenyl)hexanamide with five structurally related compounds, focusing on molecular features, synthesis, and functional properties.

Hexanamide, N-(2-iodo-4-methylphenyl)

• Formula: C₁₃H₁₈INO
• Molecular weight : 331.19 g/mol
• Key differences : The iodine substituent is positioned at the ortho position of the phenyl ring, with an additional methyl group at the para position. This alters steric bulk and electronic distribution compared to the target compound’s para-iodo configuration.
• Synthesis: Not detailed in the evidence, but structural data from NIST highlights its characterization via mass spectrometry .

2-Ethyl-N-(4-hydroxy-3-(pyrrolidin-1-ylmethyl)phenyl)hexanamide (3.26)

• Formula : C₂₀H₃₁N₂O₂
• Molecular weight : 331.48 g/mol
• Key differences : Features a hydroxyl group at the para position and a pyrrolidine-methyl substituent at the meta position. The hydroxyl group enhances hydrophilicity, contrasting with the hydrophobic iodine in the target compound.
• Synthesis : Synthesized via Mannich reaction (120°C, 16 hours) using 2-ethyl-N-(4-hydroxyphenyl)hexanamide, paraformaldehyde, and pyrrolidine in toluene. Purified via flash chromatography (61% yield) .

2-Ethyl-N-(4-hydroxy-3-(((R)-2-methylpyrrolidin-1-yl)methyl)phenyl)hexanamide (3.27)

• Formula : C₂₁H₃₃N₂O₂
• Molecular weight : 345.51 g/mol
• Key differences : Incorporates a chiral (R)-2-methylpyrrolidine group at the meta position, introducing stereochemical complexity absent in the target compound.

N-(4-Acetylphenyl)hexadecanamide

• Formula: C₂₄H₃₉NO₂
• Molecular weight : 373.57 g/mol
• Key differences : A hexadecanamide chain (vs. hexanamide) increases lipophilicity, while the 4-acetylphenyl group replaces iodine with a ketone, altering hydrogen-bonding capacity .

2-Ethoxy-N-(4-hydroxyphenyl)-N-methylacetamide

• Formula: C₁₁H₁₅NO₃
• Molecular weight : 209.24 g/mol
• Key differences : Shorter ethoxyacetamide chain and N-methylation reduce steric hindrance compared to the target compound’s ethylhexanamide group .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Synthesis Yield (if available)
2-Ethyl-N-(4-iodophenyl)hexanamide	C₁₄H₂₀INO	345.22*	Para-iodo, ethylhexanamide	N/A
N-(2-iodo-4-methylphenyl)hexanamide	C₁₃H₁₈INO	331.19	Ortho-iodo, para-methyl	N/A
3.26	C₂₀H₃₁N₂O₂	331.48	Para-hydroxy, meta-pyrrolidinylmethyl	61%
3.27	C₂₁H₃₃N₂O₂	345.51	Para-hydroxy, chiral pyrrolidine	N/A
N-(4-Acetylphenyl)hexadecanamide	C₂₄H₃₉NO₂	373.57	Hexadecanamide, 4-acetylphenyl	N/A
2-Ethoxy-N-(4-hydroxyphenyl)-N-methylacetamide	C₁₁H₁₅NO₃	209.24	Ethoxyacetamide, N-methyl	N/A

*Calculated based on analogous compounds.